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Compound of Interest

Compound Name: Cesium triiodide

CAS No.: 12297-72-2

Cat. No.: B1143418 Get Quote

Executive Summary
The stability of alkali metal triiodides follows a strict periodic trend governed by the cation-to-

anion size ratio. The large triiodide anion (

) is best stabilized by large, low-charge-density cations. Consequently,

is the most stable, possessing the highest thermal decomposition temperature and resistance
to moisture.

offers intermediate stability, while

is kinetically labile in the solid state, prone to rapid iodine release and hygroscopicity, making it
suitable primarily for solution-phase applications (e.g., Lugol's solution).

Theoretical Framework: The Cation Size Effect
The stability of the triiodide anion in a crystal lattice is dictated by the Kapustinskii Equation and

lattice packing efficiency. The

anion is large, non-spherical, and polarizable.

Lattice Mismatch: Small cations (like

) create a lattice with poor packing efficiency around the bulky

units, leading to low lattice energy and high susceptibility to thermal degradation.
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Lattice Matching: Large cations (like

) provide a better steric fit, maximizing electrostatic stabilization and minimizing the energy
penalty of the lattice distortion caused by the asymmetric anion.

Figure 1: Stability Mechanism & Cation Size Correlation
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Caption: Correlation between cation ionic radius and the thermal stability of the resulting

triiodide solid. Larger cations stabilize the bulky triiodide anion.

Comparative Analysis: Physical & Thermal Properties
The following data contrasts the solid-state properties. Note that "Melting Point" is often a

misnomer for triiodides, as they typically undergo incongruent melting or thermal decomposition

before a true liquid phase is reached.
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Property
Cesium Triiodide (

)

Rubidium Triiodide (

)

Potassium Triiodide (

)

Crystal System
Orthorhombic (

)

Orthorhombic (

)

Monoclinic (

) / Unstable

Appearance
Black/Dark Violet

Crystals

Dark Brown/Black

Crystals

Black, deliquescent

crystals

Thermal

Decomposition

High: Stable up to

~210°C

Medium: Begins

~150–190°C

Low: Releases

near RT

Decomposition

Product

Hygroscopicity Low (Air Stable) Moderate High (Deliquescent)

Primary Utility
Perovskite Precursor,

Optical Materials
Specialized Reagents

Solution Phase

(Lugol's), Etchants

Key Insight:

is the only member of this series that can be handled as a dry powder in open air for extended
periods without significant degradation or iodine sublimation.

Experimental Protocols
Protocol A: Synthesis of High-Purity Solid

Objective: To isolate stable, anhydrous Cesium Triiodide crystals for solid-state

characterization.

Reagents:

Cesium Iodide (

), 99.9%

Elemental Iodine (
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), Resublimed

Ethanol (Absolute) or Water (Minimal volume)

Workflow:

Stoichiometric Mixing: Dissolve

eq of

in the minimum amount of hot ethanol (~60°C).

Iodine Addition: Add

eq of

(slight excess to drive equilibrium) to the hot solution. Stir until fully dissolved (deep dark
red/brown solution).

Crystallization: Allow the solution to cool slowly to room temperature, then place in an ice

bath (

). Dark violet needles will precipitate.

Filtration: Filter rapidly under vacuum.

Drying: Dry in a desiccator over

. Do not heat dry, as this will drive off iodine.

Protocol B: Stability Validation (Thermal Stress Test)
Objective: To quantify the thermal decomposition onset (

) using TGA (Thermogravimetric Analysis).

Figure 2: Decomposition Pathway & Analysis Workflow
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Solid Triiodide Sample
(CsI3, RbI3, or KI3)

Heating (TGA)
Rate: 10°C/min, N2 atm

Decomposition Event
MI3(s) -> MI(s) + I2(g)

T > T_onset

Mass Loss Calculation
Theoretical Loss: ~50% (I2 release)
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Caption: Workflow for determining thermal stability. The mass loss step corresponds strictly to

the release of molecular iodine (

).

Procedure:

Load ~10 mg of dry crystalline sample into an Alumina pan.

Purge TGA furnace with

(50 mL/min) for 15 minutes.

Ramp temperature from

to

at

.
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Analysis: Identify the first derivative peak (DTG).

: Expect mass loss onset immediately or <100°C.

: Expect sharp mass loss onset >200°C.

Application Context: Perovskite Photovoltaics
In the development of inorganic perovskite solar cells (

), the stability of the precursor is critical.

as a Precursor: Using

(or

) allows for oxidative doping strategies that can passivate defects in perovskite films. Its high
thermal stability ensures that iodine is not lost prematurely during the annealing phases of
thin-film fabrication.

Doping: While

is photo-inactive (yellow phase) at room temperature, doping

into

is a common strategy. However, the lower stability of the

lattice requires careful thermal management to prevent phase segregation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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